Cas no 2718120-93-3 ((R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride)

• Product Name: (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride
• CAS No: 2718120-93-3
• MF: C₁₀H₁₆Cl₂N₂
• MW: 235.15
• MDL: MFCD31693653
• CID: 5088537
• Update Time: 2025-05-27

(R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride

• MDL： MFCD31693653
• Inchi： 1S/C10H14N2.2ClH/c1-11-9-6-2-4-8-5-3-7-12-10(8)9;;/h3,5,7,9,11H,2,4,6H2,1H3;2*1H/t9-;;/m1../s1
• InChI Key： YPMQTYHPAXHSTJ-KLQYNRQASA-N
• SMILES： C1CC[C@@H](NC)C2N=CC=CC1=2.Cl.Cl

Additional information on (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride

Comprehensive Overview of (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine Dihydrochloride (CAS No. 2718120-93-3)

(R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride (CAS No. 2718120-93-3) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its tetrahydroquinoline scaffold, has garnered attention due to its structural uniqueness and potential applications in drug discovery. The (R)-enantiomer specificity of this molecule makes it particularly valuable for studies targeting enantioselective interactions, a growing focus in modern medicinal chemistry.

The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. Researchers are increasingly interested in CAS 2718120-93-3 for its potential role in modulating biological pathways, particularly those involving neurotransmitter systems. Recent trends in AI-driven drug discovery have highlighted the importance of such chiral building blocks, as they often exhibit distinct pharmacological profiles compared to their racemic counterparts.

In the context of green chemistry and sustainable synthesis, (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine represents an interesting case study. Its synthesis often involves asymmetric catalysis methods, aligning with the pharmaceutical industry's push toward more environmentally friendly processes. This aligns with frequent search queries like "chiral amine synthesis" and "sustainable pharmaceutical intermediates," reflecting the compound's relevance to current research priorities.

The tetrahydroquinoline core structure of this compound shares similarities with various bioactive natural products and FDA-approved drugs. This structural motif is frequently searched in connection with "privileged scaffolds in drug discovery" and "quinoline-based therapeutics." The dihydrochloride salt form (CAS 2718120-93-3) offers practical advantages for formulation studies, a topic of growing importance in pre-clinical development phases.

Recent publications have explored the potential of (R)-enantiomers like this compound in addressing challenges in CNS drug development. The molecule's ability to potentially cross the blood-brain barrier makes it a subject of interest for researchers investigating treatments for neurological conditions. These applications connect with popular search terms such as "blood-brain barrier permeable compounds" and "neuroactive small molecules," demonstrating the compound's alignment with current research trends.

From a technical perspective, the characterization of CAS 2718120-93-3 typically involves advanced analytical techniques including chiral HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for ensuring the compound's enantiomeric purity, a critical quality attribute for research applications. The growing emphasis on quality control in research chemicals makes this aspect particularly relevant to contemporary scientific discussions.

The pharmaceutical industry's increasing focus on targeted therapies and personalized medicine has elevated the importance of chiral compounds like (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride. Its potential as a building block for selective receptor modulators aligns with current drug development strategies that emphasize specificity and reduced off-target effects. These applications relate to frequently searched concepts like "enantiomer-specific drug action" and "selective pharmacological tools."

In the broader context of chemical biology, this compound serves as a valuable probe for studying enzyme-substrate interactions, particularly those involving amine-processing enzymes. The research community's growing interest in enzyme inhibition mechanisms and substrate specificity studies makes CAS 2718120-93-3 a relevant compound for these investigations. These applications connect with trending search terms in biochemical research.

The stability profile of (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride under various storage conditions is another area of practical importance. Researchers frequently search for information on "chemical compound stability" and "long-term storage of research chemicals," making this aspect of the compound's profile particularly valuable for laboratory applications. The dihydrochloride form generally offers improved stability compared to free base forms.

As the scientific community continues to explore structure-activity relationships in medicinal chemistry, compounds like CAS 2718120-93-3 provide important insights. The tetrahydroquinoline scaffold's versatility allows for diverse structural modifications, enabling systematic studies of how specific changes affect biological activity. This aligns with current research priorities in rational drug design and molecular optimization strategies.

Looking forward, (R)-Methyl-(5,6,7,8-tetrahydro-quinolin-8-yl)-amine dihydrochloride is poised to maintain its relevance in pharmaceutical research. Its combination of chiral specificity, structural versatility, and favorable physicochemical properties makes it a compelling subject for ongoing and future investigations across multiple disciplines of chemical and biological research.